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Compound of Interest

Compound Name: 2,4-Bis[(trimethylsilyl)oxy]pyridine

Cat. No.: B031193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Bis[(trimethylsilyl)oxy]pyridine, a

key intermediate in organic synthesis, particularly in the preparation of modified nucleosides

and other heterocyclic compounds. This document outlines its chemical properties, a probable

synthetic route, and its primary application, supported by a detailed experimental protocol and

workflow diagrams.

Core Chemical and Physical Properties
2,4-Bis[(trimethylsilyl)oxy]pyridine is a silylated derivative of 2,4-dihydroxypyridine. The

introduction of the trimethylsilyl groups enhances its solubility in organic solvents and increases

the nucleophilicity of the pyridine ring, making it a versatile reagent in various chemical

transformations.

Property Value Reference

Molecular Formula C₁₁H₂₁NO₂Si₂ [1]

Molecular Weight 255.46 g/mol [1]

CAS Number 40982-58-9 [1]

Boiling Point 249.7 ± 25.0 °C (Predicted) [1]

Density 0.952 ± 0.06 g/cm³ (Predicted) [1]
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Synthesis of 2,4-Bis[(trimethylsilyl)oxy]pyridine
The synthesis of 2,4-Bis[(trimethylsilyl)oxy]pyridine typically proceeds via the silylation of

2,4-dihydroxypyridine. This reaction is commonly achieved using a silylating agent such as

hexamethyldisilazane (HMDS) in the presence of a catalyst, or with trimethylsilyl chloride

(TMSCl) and a base. The following represents a general, yet detailed, experimental protocol for

its preparation.

Experimental Protocol: Silylation of 2,4-
Dihydroxypyridine
Objective: To synthesize 2,4-Bis[(trimethylsilyl)oxy]pyridine from 2,4-dihydroxypyridine.

Materials:

2,4-Dihydroxypyridine

Hexamethyldisilazane (HMDS)

Ammonium sulfate (catalyst)

Anhydrous 1,2-dichloroethane (or other suitable anhydrous solvent)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert atmosphere setup (e.g., nitrogen or argon line)

Rotary evaporator

Procedure:

Preparation: A 250 mL round-bottom flask is flame-dried under an inert atmosphere and

allowed to cool to room temperature.
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Reagents: Add 2,4-dihydroxypyridine (10 mmol), a catalytic amount of ammonium sulfate

(0.1 mmol), and anhydrous 1,2-dichloroethane (50 mL) to the flask.

Silylating Agent: Add hexamethyldisilazane (HMDS, 12 mmol) to the suspension.

Reaction: The reaction mixture is stirred and heated to reflux. The reaction is monitored by

TLC until the starting material is consumed and the mixture becomes a clear solution. This

typically takes 3-4 hours.

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

solvent and excess HMDS are removed under reduced pressure using a rotary evaporator.

Purification: The crude product, 2,4-Bis[(trimethylsilyl)oxy]pyridine, is obtained as an oil

and can be purified by vacuum distillation.

Expected Outcome: The protocol is expected to yield the desired product in high purity, which

can be characterized by NMR and mass spectrometry.

Synthesis Workflow for 2,4-Bis[(trimethylsilyl)oxy]pyridine.

Application in Nucleoside Synthesis: The Silyl-
Hilbert-Johnson Reaction
A primary application of 2,4-Bis[(trimethylsilyl)oxy]pyridine is in the synthesis of pyridine-

based nucleosides. In this context, it serves as a nucleophilic coupling partner for an

electrophilic sugar derivative in the Silyl-Hilbert-Johnson (or Vorbrüggen) reaction. This method

is one of the most effective ways to form N-glycosidic bonds.[2]

The silylated pyridine derivative reacts with a protected sugar, typically an acylated ribose or

deoxyribose, in the presence of a Lewis acid catalyst like trimethylsilyl

trifluoromethanesulfonate (TMSOTf) or tin(IV) chloride (SnCl₄).[2]

Experimental Protocol: Glycosylation of a Protected
Sugar
Objective: To synthesize a pyridine nucleoside analog using 2,4-
Bis[(trimethylsilyl)oxy]pyridine and a protected ribose.
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Materials:

2,4-Bis[(trimethylsilyl)oxy]pyridine

1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (or other protected sugar)

Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

Anhydrous acetonitrile (or other suitable anhydrous aprotic solvent)

Inert atmosphere setup

Standard glassware for organic synthesis

Procedure:

Preparation: Under an inert atmosphere, dissolve 2,4-Bis[(trimethylsilyl)oxy]pyridine (1.2

mmol) and the protected sugar (1.0 mmol) in anhydrous acetonitrile (20 mL) in a flame-dried

flask.

Catalyst Addition: Cool the solution to 0 °C. Add trimethylsilyl trifluoromethanesulfonate

(TMSOTf, 1.2 mmol) dropwise to the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, the reaction is quenched by the addition of a saturated

aqueous solution of sodium bicarbonate.

Extraction: The aqueous layer is extracted with dichloromethane or ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

the desired protected nucleoside.

Workflow for Nucleoside Synthesis via Silyl-Hilbert-Johnson Reaction.
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Role in Drug Development
While 2,4-Bis[(trimethylsilyl)oxy]pyridine itself is not a therapeutic agent, its role as a key

building block in the synthesis of nucleoside analogs is of significant interest in drug

development. Modified nucleosides are a cornerstone of antiviral and anticancer therapies. The

ability to efficiently synthesize novel pyridine-based nucleosides using this reagent allows for

the exploration of new chemical space in the search for more effective and selective drugs.

Conclusion
2,4-Bis[(trimethylsilyl)oxy]pyridine is a valuable reagent in organic and medicinal chemistry.

Its primary utility lies in its application in the Silyl-Hilbert-Johnson reaction for the synthesis of

pyridine nucleosides. The protocols and workflows provided in this guide offer a foundational

understanding for researchers and professionals working in the field of synthetic chemistry and

drug discovery. The continued exploration of reactions involving this and similar silylated

heterocycles will undoubtedly contribute to the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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